Cas no 50383-94-3 (Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-)
50383-94-3 structure
Product Name:Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-
CAS No:50383-94-3
MF:C11H14N4O3S
MW:282.318860530853
CID:380342
PubChem ID:321521
Update Time:2025-04-19
Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-
- N-(2-cyanoethyl)-3-methyl-N-(5-nitro-1,3-thiazol-2-yl)butanamide
- AC1L84G6
- N-(2-cyano-ethyl)-3-methyl-N-(5-nitro-thiazol-2-yl)-butyramide
- NSC273362
- 50383-94-3
- NSC-273362
- DTXSID50313596
-
- Inchi: 1S/C11H14N4O3S/c1-8(2)6-9(16)14(5-3-4-12)11-13-7-10(19-11)15(17)18/h7-8H,3,5-6H2,1-2H3
- InChI Key: IJZXVECJKKRZPO-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1N(CCC#N)C(CC(C)C)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 282.07882
- Monoisotopic Mass: 282.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 100.13
- LogP: 2.86728
Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
50383-94-3 (Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk